Cas no 898786-90-8 (1-(2,5-difluorophenyl)-5-(5,5-dimethyl-1,3-dioxan-2-yl)pentan-1-one)

• Product Name: 1-(2,5-difluorophenyl)-5-(5,5-dimethyl-1,3-dioxan-2-yl)pentan-1-one
• CAS No: 898786-90-8
• MF: C₁₇H₂₂F₂O₃
• MW: 312.351592540741
• CID: 1947050
• PubChem ID: 24727867
• Update Time: 2025-06-08

1-(2,5-difluorophenyl)-5-(5,5-dimethyl-1,3-dioxan-2-yl)pentan-1-one Chemical and Physical Properties

Names and Identifiers

• 2',5'-DIFLUORO-5-(5,5-DIMETHYL-1,3-DIOXAN-2-YL)VALEROPHENONE
• 1-(2,5-difluorophenyl)-5-(5,5-dimethyl-1,3-dioxan-2-yl)pentan-1-one
• LogP
• DTXSID90645964
• MS-21505
• 898786-90-8
• AKOS016023347
• 1-(2,5-Difluorophenyl)-5-(5,5-dimethyl-1,3-dioxan-2-yl)-1-pentanone
• MFCD03844270

• MDL： MFCD03844270
• Inchi： 1S/C17H22F2O3/c1-17(2)10-21-16(22-11-17)6-4-3-5-15(20)13-9-12(18)7-8-14(13)19/h7-9,16H,3-6,10-11H2,1-2H3
• InChI Key： IPZBNQZUCNDYFW-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C(CCCCC1OCC(C)(C)CO1)=O)F

Computed Properties

• Exact Mass: 312.15400
• Monoisotopic Mass: 312.15370088Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53000
• LogP: 4.10700

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(2,5-difluorophenyl)-5-(5,5-dimethyl-1,3-dioxan-2-yl)pentan-1-one

Introduction to 1-(2,5-difluorophenyl)-5-(5,5-dimethyl-1,3-dioxan-2-yl)pentan-1-one (CAS No. 898786-90-8)

The compound 1-(2,5-difluorophenyl)-5-(5,5-dimethyl-1,3-dioxan-2-yl)pentan-1-one (CAS No. 898786-90-8) represents a significant advancement in the field of medicinal chemistry, particularly in the design of novel pharmacophores. This compound belongs to a class of molecules that exhibit intriguing biological activities, making it a subject of considerable interest in both academic research and industrial development. Its unique structural features, including the presence of fluorine substituents and a dimethyl-1,3-dioxane moiety, contribute to its distinct chemical and pharmacological properties.

Recent studies have highlighted the potential of 1-(2,5-difluorophenyl)-5-(5,5-dimethyl-1,3-dioxan-2-yl)pentan-1-one as a versatile scaffold for drug discovery. The fluorine atoms at the 2 and 5 positions of the phenyl ring enhance the metabolic stability and binding affinity of the molecule, while the dimethyl-1,3-dioxane group introduces rigidity and lipophilicity. These structural attributes make it an attractive candidate for further exploration in the development of therapeutic agents targeting various diseases.

In particular, research has demonstrated that this compound exhibits promising activities in several biological assays. For instance, preliminary in vitro studies have shown that it possesses inhibitory effects on certain enzymes and receptors associated with inflammation and cancer progression. The fluorine-substituted phenyl ring is known to modulate electronic properties, which can influence receptor binding interactions. Additionally, the dimethyl-1,3-dioxane moiety has been shown to improve solubility and cell membrane permeability, enhancing bioavailability.

The synthesis of 1-(2,5-difluorophenyl)-5-(5,5-dimethyl-1,3-dioxan-2-yl)pentan-1-one involves a multi-step process that requires careful optimization to ensure high yield and purity. Key synthetic steps include Friedel-Crafts acylation followed by nucleophilic substitution reactions. The introduction of the fluorine atoms is typically achieved through halogen exchange or direct fluorination techniques. The subsequent functionalization with the dimethyl-1,3-dioxane group requires precise control over reaction conditions to avoid side products.

One of the most compelling aspects of this compound is its potential for structure-based drug design. Computational modeling studies have been employed to understand how modifications to the fluorine-substituted phenyl ring and the dimethyl-1,3-dioxane group can fine-tune its biological activity. These studies have provided valuable insights into the interactions between the molecule and its target proteins or enzymes. By leveraging such computational tools, researchers can rapidly screen large libraries of analogs and identify lead compounds with enhanced potency and selectivity.

Furthermore, the pharmaceutical industry has shown increasing interest in fluorinated compounds due to their favorable pharmacokinetic properties. The presence of fluorine atoms often leads to improved metabolic stability and reduced susceptibility to degradation by enzymes such as cytochrome P450 enzymes. This characteristic is particularly advantageous for oral administration where first-pass metabolism can significantly reduce drug bioavailability.

Recent advances in synthetic methodologies have also enabled more efficient production of complex fluorinated molecules like 1-(2,5-difluorophenyl)-5-(5,5-dimethyl-1,3-dioxan-2-yl)pentan-1-one. Techniques such as flow chemistry and continuous manufacturing have been explored to improve scalability while maintaining high purity standards. These innovations are crucial for transitioning promising candidates from academic research into clinical development pipelines.

The potential therapeutic applications of this compound are broad and span multiple disease areas. Initial investigations have suggested its utility in developing treatments for neurological disorders due to its ability to cross the blood-brain barrier efficiently. Additionally, its anti-inflammatory properties make it a candidate for addressing conditions such as rheumatoid arthritis or chronic pain syndromes.

In conclusion,1-(2,5-difluorophenyl)-5-(5,5-dimethyl-1,3-dioxan-2-yl)pentan-1-one (CAS No. 898786-90-8) represents a significant advancement in medicinal chemistry with compelling structural features that enhance biological activity and pharmacokinetic properties. Its synthesis presents challenges that require innovative approaches but offers substantial rewards through further research and development efforts aimed at discovering novel therapeutic agents.